Cas no 3306-69-2 (2-Azabicyclo[2.2.2]octan-3-one)
![2-Azabicyclo[2.2.2]octan-3-one structure](https://www.kuujia.com/scimg/cas/3306-69-2x300.png)
3306-69-2 structure
Product Name:2-Azabicyclo[2.2.2]octan-3-one
CAS No:3306-69-2
Molecular Formula:C7H11NO
Molecular Weight:125.16834
MDL:MFCD16547516
CID:311029
PubChem ID:137887
2-Azabicyclo[2.2.2]octan-3-one Properties
Names and Identifiers
-
- 2-Azabicyclo[2.2.2]octan-3-one
- Cyclohexanecarboxylic acid, 4-amino-, lactam
- 3-Isoquinuclidone
- 4-Aminocyclohexanecarboxylic acid lactam
- Isonortropinone
- NSC 85851
- CS-0052042
- EN300-399459
- AKOS006357059
- SCHEMBL10474079
- AMY202100070
- 3306-69-2
- MFCD16547516
- NCIOpen2_001018
- SCHEMBL85907
- (1r,4r)-2-azabicyclo[2.2.2]octan-3-one
- NSC-85851
- NSC85851
- 3-azabicyclo[2.2.2]octan-2-one
- PB30124
- (1S,4S)-2-AZABICYCLO[2.2.2]OCTAN-3-ONE
- CZVSOFLNEUYJRJ-UHFFFAOYSA-N
- Cyclohexanecarboxylic acid, lactam
- 2-Aza-bicyclo[2.2.2]octan-3-one
- SY042137
- A821601
- EN300-59958
- CS-15839
- InChI=1/C7H11NO/c9-7-5-1-3-6(8-7)4-2-5/h5-6H,1-4H2,(H,8,9
- Z926909656
- EN300-2985024
- AS-34454
- DTXSID60186718
- FT-0654027
- 2-Azabicyclo[2,2,2]octan-3-one
- AKOS005166893
- STL453938
- 2-Azabicyclo[2,2,2]-octanone-3
- 3-Isoquinuclidinone; 3-Isoquinuclidone; 4-Aminocyclohexanecarboxylic acid lactam; Isonortropinone; NSC 85851
-
- MDL: MFCD16547516
- InChIKey: CZVSOFLNEUYJRJ-UHFFFAOYSA-N
- Inchi: InChI=1S/C7H11NO/c9-7-5-1-3-6(8-7)4-2-5/h5-6H,1-4H2,(H,8,9)
- SMILES: O=C1NC2CCC1CC2
Computed Properties
- Exact Mass: 125.08413
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 125.084063974g/mol
- Heavy Atom Count: 9
- Complexity: 136
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.6
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
- Melting Point: 200-202 ºC (benzene hexane )
- Solubility: Slightly soluble (5.6 g/l) (25 º C),
- Density: 1.083±0.06 g/cm3 (20 ºC 760 Torr),
2-Azabicyclo[2.2.2]octan-3-one Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00C8DB-100mg |
2-Azabicyclo[2.2.2]octan-3-one |
3306-69-2 | 97% | 100mg |
$26.00 | 2025-02-26 | |
A2B Chem LLC | AF69919-100mg |
2-Azabicyclo[2.2.2]octan-3-one |
3306-69-2 | 97% | 100mg |
$26.00 | 2024-04-20 | |
Aaron | AR00C8LN-100mg |
2-AZABICYCLO[2.2.2]OCTAN-3-ONE |
3306-69-2 | 97% | 100mg |
$14.00 | 2025-01-24 | |
abcr | AB454199-100mg |
2-Azabicyclo[2.2.2]octan-3-one; . |
3306-69-2 | 100mg |
€124.80 | |||
Advanced ChemBlocks | G-7914-250MG |
2-Azabicyclo[2.2.2]octan-3-one |
3306-69-2 | 97% | 250MG |
$100 | 2023-09-15 | |
Ambeed | A325826-100mg |
2-Azabicyclo[2.2.2]octan-3-one |
3306-69-2 | 97% | 100mg |
$40.0 | 2025-03-05 | |
Chemenu | CM107788-1g |
2-azabicyclo[2.2.2]octan-3-one |
3306-69-2 | 97% | 1g |
$275 | 2021-08-06 | |
Enamine | EN300-59958-0.05g |
2-azabicyclo[2.2.2]octan-3-one |
3306-69-2 | 90% | 0.05g |
$135.0 | 2023-07-10 | |
eNovation Chemicals LLC | D498233-1G |
2-azabicyclo[2.2.2]octan-3-one |
3306-69-2 | 97% | 1G |
$180 | 2022-10-12 | |
Fluorochem | 222810-1g |
2-Azabicyclo[2.2.2]octan-3-one |
3306-69-2 | 95% | 1g |
£186.00 | 2022-03-01 |
2-Azabicyclo[2.2.2]octan-3-one Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:3306-69-2)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:3306-69-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI JI XIANG Biotechnology Co., Ltd.
(CAS:3306-69-2)
MR./MRS.:ZHOU JING LI
Phone:
Email:1791635336@qq.com
2-Azabicyclo[2.2.2]octan-3-one Related Literature
-
1. Reaction of 4-phenylbut-3-en-2-one with cyanoacetamide in 2 : 1 ratioConor N. O'Callaghan,T. Brian H. McMurry,Christine J. Cardin,Deborah J. Wilcock J. Chem. Soc. Perkin Trans. 1 1993 2479
Recommended suppliers
Amadis Chemical Company Limited
(CAS:3306-69-2)2-Azabicyclo[2.2.2]octan-3-one

Purity:99%
Quantity:5g
Price($):474.0